Cas no 1443980-51-5 (3-Methylpyridazin-4-amine hydrochloride)

• Product Name: 3-Methylpyridazin-4-amine hydrochloride
• CAS No: 1443980-51-5
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• MDL: MFCD24842834
• CID: 4600091
• PubChem ID: 71758406
• Update Time: 2025-10-28

3-Methylpyridazin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methylpyridazin-4-amine hydrochloride
• 3-Methylpyridazin-4-amine HCl
• 3-methylpyridazin-4-amine;hydrochloride
• F13600
• Z1964347676
• 3-Methyl-pyridazin-4-ylamine hydrochloride
• AKOS026743137
• SCHEMBL21597127
• DB-152110
• 3-methylpyridazin-4-aminehydrochloride
• AS-47404
• 1443980-51-5
• 3-Methyl-4-pyridazinamin hydrochloride
• EN300-128201
• MFCD24842834
• 3-Methylpyridazin-4-amine hydrochloride

• MDL： MFCD24842834
• Inchi： 1S/C5H7N3.ClH/c1-4-5(6)2-3-7-8-4;/h2-3H,1H3,(H2,6,7);1H
• InChI Key： AAQJYQRQAUSXSZ-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=C(C=CN=1)N

Computed Properties

• Exact Mass: 145.0406750g/mol
• Monoisotopic Mass: 145.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8

Additional information on 3-Methylpyridazin-4-amine hydrochloride

Research Brief on 3-Methylpyridazin-4-amine hydrochloride (CAS: 1443980-51-5): Recent Advances and Applications in Chemical Biology and Medicine

3-Methylpyridazin-4-amine hydrochloride (CAS: 1443980-51-5) is a pyridazine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This compound, characterized by its pyridazine core and amine functionality, has shown promise in modulating various biological targets, including kinases and GPCRs. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activities, positioning it as an important building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for the development of selective kinase inhibitors. The research team utilized 3-Methylpyridazin-4-amine hydrochloride as a starting material to synthesize a series of analogs that exhibited nanomolar potency against specific cancer-related kinases. The study highlighted the compound's favorable drug-like properties, including good solubility and metabolic stability, which make it particularly attractive for further optimization.

In neuropharmacology, recent investigations have revealed that derivatives of 3-Methylpyridazin-4-amine hydrochloride show promising activity as modulators of neurotransmitter systems. A 2024 publication in ACS Chemical Neuroscience reported that structurally modified versions of this compound displayed selective binding to dopamine and serotonin receptors, suggesting potential applications in the treatment of neurological disorders. The researchers employed computational modeling and structure-activity relationship studies to optimize the compound's binding affinity while minimizing off-target effects.

The synthetic accessibility of 3-Methylpyridazin-4-amine hydrochloride has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an improved, scalable synthesis route for this compound, achieving higher yields and purity while reducing environmental impact. This advancement is particularly significant for industrial-scale production and further medicinal chemistry exploration.

From a safety and toxicology perspective, recent preclinical studies have provided important data on the compound's pharmacokinetic profile. Research published in Drug Metabolism and Disposition in 2024 characterized the absorption, distribution, metabolism, and excretion properties of 3-Methylpyridazin-4-amine hydrochloride derivatives, establishing a foundation for future clinical development. The studies indicated generally favorable metabolic stability and low toxicity profiles for several lead compounds derived from this scaffold.

Looking forward, the versatility of 3-Methylpyridazin-4-amine hydrochloride continues to inspire new research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs), as a component of antibody-drug conjugates, and in the development of novel antimicrobial agents. The compound's unique chemical properties and demonstrated biological activities suggest it will remain an important focus of chemical biology and medicinal chemistry research in the coming years.